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Compound of Interest

Compound Name: Pifusertib hydrochloride

Cat. No.: B10824939

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of Pifusertib
hydrochloride in Dimethyl Sulfoxide (DMSO) for various in vitro experimental applications.
Adherence to these guidelines will help ensure the reproducibility and accuracy of experimental
results.

Product Information

Pifusertib hydrochloride (also known as TAS-117 hydrochloride) is a potent, selective, and
orally active allosteric inhibitor of Akt (Protein Kinase B).[1][2] It demonstrates inhibitory activity
against all three Akt isoforms (Aktl, Akt2, and Akt3). By inhibiting the phosphatidylinositol 3-
kinase (PI13K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway, Pifusertib
hydrochloride can induce apoptosis and autophagy, making it a subject of interest in cancer
research.[1][3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for Pifusertib hydrochloride.

Table 1: Solubility and Molecular Properties
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Parameter Value Reference
Molecular Formula C26H25CIN4O2 [1]
Molecular Weight 460.96 g/mol [1]
Solubility in DMSO 62.5 mg/mL (135.59 mM) [11[3]
Appearance White to yellow solid [1]

Note: To achieve the indicated solubility in DMSO, the use of ultrasonication and gentle
warming (up to 60°C) is recommended. It is also advised to use a fresh, anhydrous grade of

DMSO, as its hygroscopic nature can affect solubility.[1][3]

Table 2: ICso Values

Target ICso0 Reference
Aktl 4.8 nM [11121[3]
Akt2 1.6 nM [1]121[3]
Akt3 44 nM [11[21[3]

Table 3: Storage and Stability of Stock Solutions in DMSO
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Storage - :
Stability Recommendations Reference
Temperature

Aliquot to avoid
repeated freeze-thaw

-20°C 1 month cycles. Store in a [1][6]
sealed, moisture-free

container.

Aliguot to avoid
repeated freeze-thaw

-80°C 6 months cycles. Store in a [1][6]
sealed, moisture-free

container.

Experimental Protocols
Preparation of a 10 mM Pifusertib Hydrochloride Stock
Solution in DMSO

Materials:

» Pifusertib hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

» Vortex mixer

o Water bath or heat block (optional)

e Sonicator (optional)

Protocol:

o Pre-weighing Preparation: Before opening, centrifuge the vial of Pifusertib hydrochloride
powder to ensure all the powder is at the bottom.
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Weighing: Accurately weigh the desired amount of Pifusertib hydrochloride powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.61 mg of the compound
(Molecular Weight = 460.96 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
stock, add 1 mL of DMSO to 4.61 mg of Pifusertib hydrochloride.

Solubilization: Vortex the solution thoroughly. If the compound does not fully dissolve, gentle
warming in a water bath (up to 60°C) and/or sonication can be used to aid dissolution.[1][3]
Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will prevent contamination and degradation from repeated
freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six
months.[1][6]

Preparation of Working Solutions for Cell-Based Assays

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.[6]

To prevent precipitation of the compound in the aqueous cell culture medium, it is
recommended to perform serial dilutions in DMSO before the final dilution into the medium.

[7]

Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Protocol (Example: Preparing a 1 uM working solution from a 10 mM stock):

 Intermediate Dilution (in DMSO): Prepare an intermediate dilution of the 10 mM stock
solution in DMSO. For example, dilute the 10 mM stock 1:100 in DMSO to obtain a 100 uM
solution.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10824939?utm_src=pdf-body
https://www.benchchem.com/product/b10824939?utm_src=pdf-body
https://www.medchemexpress.com/pifusertib-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-19934A/Pifusertib-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/pifusertib-hydrochloride.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.researchgate.net/post/Is_there_an_alternative_way_of_diluting_a_stock_solution_to_avoid_precipitate_formation_in_a_DMSO_and_cell_culture_experiment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Final Dilution (in Culture Medium): Add the appropriate volume of the intermediate DMSO
solution to the pre-warmed cell culture medium. To achieve a final concentration of 1 uM, you
would add 10 pL of the 100 uM intermediate solution to 990 uL of cell culture medium (a
1:100 dilution). This results in a final DMSO concentration of 0.1%.

e Mixing and Application: Gently mix the final working solution and immediately add it to your
cells.

Visualizations
Pifusertib Hydrochloride Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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